(2Z)-6-bromo-2-[(2-cyanophenyl)imino]-2H-chromene-3-carboxamide
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Overview
Description
(2Z)-6-bromo-2-[(2-cyanophenyl)imino]-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H10BrN3O2 and its molecular weight is 368.19. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Eco-Friendly Approaches
(2Z)-6-Bromo-2-[(2-cyanophenyl)imino]-2H-chromene-3-carboxamide is part of the 2-imino-2H-chromene-3-carboxamides family. These compounds can be synthesized using environmentally friendly methods. For instance, Proença and Costa (2008) reported the synthesis of similar 2-imino-2H-chromene-3-carboxamides with high yield using aqueous sodium carbonate or hydrogen carbonate solution at room temperature, demonstrating an eco-friendly approach (Proença & Costa, 2008).
Cytotoxic Properties and Cancer Research
Several studies have explored the cytotoxic properties of 2-imino-2H-chromene-3-carboxamides against human cancer cell lines. Gill, Kumari, and Bariwal (2016) synthesized novel derivatives and evaluated their cytotoxic activity against multiple human cancer cell lines, finding that some compounds exhibited potent activity, comparable to established chemotherapy agents (Gill, Kumari, & Bariwal, 2016).
Antimicrobial Activity
The antimicrobial potential of 2-imino-2H-chromene-3-carboxamides has been investigated in several studies. For example, Ukhov et al. (2021) synthesized a series of these compounds and found that some exhibited significant antimicrobial activity (Ukhov, Mikhalev, Boyarshinov, & Novikova, 2021).
Applications in Molecular Docking and Drug Design
These compounds have also been explored in the context of drug design, particularly through molecular docking studies. Edraki et al. (2016) conducted a study involving molecular docking to understand the interactions of these compounds with biological targets, which is crucial for drug design (Edraki, Iraji, Firuzi, Fattahi, Mahdavi, Foroumadi, Khoshneviszadeh, Shafiee, & Miri, 2016).
Mechanism of Action
Properties
IUPAC Name |
6-bromo-2-(2-cyanophenyl)iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrN3O2/c18-12-5-6-15-11(7-12)8-13(16(20)22)17(23-15)21-14-4-2-1-3-10(14)9-19/h1-8H,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOGIHRJJASIIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)N=C2C(=CC3=C(O2)C=CC(=C3)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.